Cas no 2228184-94-7 (1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol)
1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol
- 1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol
- EN300-1956175
- 2228184-94-7
-
- Inchi: 1S/C11H13ClF2OS/c1-6(2)16-8-5-3-4-7(12)9(8)10(15)11(13)14/h3-6,10-11,15H,1-2H3
- InChI Key: QPXOEXSWHWROEL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C(C(F)F)O)SC(C)C
Computed Properties
- Exact Mass: 266.0343702g/mol
- Monoisotopic Mass: 266.0343702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 45.5Ų
1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1956175-0.05g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 0.05g |
$719.0 | 2023-09-17 | ||
| Enamine | EN300-1956175-0.1g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 0.1g |
$755.0 | 2023-09-17 | ||
| Enamine | EN300-1956175-0.25g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 0.25g |
$789.0 | 2023-09-17 | ||
| Enamine | EN300-1956175-0.5g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 0.5g |
$823.0 | 2023-09-17 | ||
| Enamine | EN300-1956175-1.0g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 1g |
$857.0 | 2023-06-02 | ||
| Enamine | EN300-1956175-2.5g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 2.5g |
$1680.0 | 2023-09-17 | ||
| Enamine | EN300-1956175-5.0g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 5g |
$2485.0 | 2023-06-02 | ||
| Enamine | EN300-1956175-10.0g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 10g |
$3683.0 | 2023-06-02 | ||
| Enamine | EN300-1956175-1g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 1g |
$857.0 | 2023-09-17 | ||
| Enamine | EN300-1956175-5g |
1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol |
2228184-94-7 | 5g |
$2485.0 | 2023-09-17 |
1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol
Introduction to 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol (CAS No. 2228184-94-7)
1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol, identified by its CAS number 2228184-94-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with chloro, sulfanyl, and difluoroethyl groups, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.
The presence of a chloro group at the 2-position and a propan-2-ylsulfanyl group at the 6-position of the phenyl ring introduces specific electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the difluoroethyl side chain at the 1-position adds another layer of complexity, potentially enhancing lipophilicity and metabolic stability. These structural elements are critical in determining the compound's pharmacokinetic profile and therapeutic potential.
In recent years, there has been growing interest in the development of novel scaffolds for treating various diseases, particularly those involving inflammation, pain, and neurological disorders. The chemical framework of 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol aligns well with current trends in medicinal chemistry, where structural modifications are employed to optimize bioactivity and reduce toxicity. The compound's design reflects a balance between functional group diversity and molecular rigidity, which is often sought after in drug candidates.
One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. Researchers have been exploring analogs with similar core structures to identify more potent and selective inhibitors. The chloro, sulfanyl, and difluoroethyl substituents provide multiple sites for chemical modification, allowing for the creation of libraries of compounds that can be screened for desired pharmacological effects. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for activity against biological targets.
Recent studies have highlighted the importance of fluorine atoms in drug molecules due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The difluoroethyl group in 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol is an example of how fluorine can be strategically incorporated into a molecule to enhance its overall efficacy. Additionally, the propan-2-ylsulfanyl moiety may contribute to favorable interactions with biological targets by introducing polarity and hydrogen bonding capabilities.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the desired framework efficiently. The introduction of fluorine atoms typically requires specialized reagents and conditions to achieve regioselectivity and minimize side reactions.
In terms of biological activity, preliminary data suggest that derivatives of this compound may exhibit properties relevant to therapeutic applications. For instance, modifications at the chloro or sulfanyl positions could lead to compounds with enhanced binding affinity to enzymes or receptors involved in disease pathways. Furthermore, the difluoroethyl group may improve oral bioavailability by reducing metabolic clearance.
The pharmaceutical industry continues to invest heavily in developing new treatments for complex diseases like cancer, neurodegenerative disorders, and autoimmune conditions. Compounds like 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol represent valuable starting points for innovation. By leveraging computational chemistry tools such as molecular docking and quantum mechanics simulations, researchers can predict how these molecules might interact with biological targets before conducting expensive wet-lab experiments.
Regulatory considerations also play a crucial role in the development process. Ensuring that compounds meet safety standards set by agencies like the FDA or EMA is essential before they can be advanced into clinical trials. The structural complexity of this molecule necessitates rigorous testing to assess potential toxicity profiles and identify any unforeseen adverse effects.
Future directions for research on this compound may include exploring its role in combination therapies or investigating its mechanism of action in greater detail. Collaborations between academic institutions and pharmaceutical companies could accelerate progress by combining expertise in synthetic chemistry with insights from preclinical studies.
In conclusion,1–2-chloro–6–(propan–2–ylsulfanyl)phenyl–α,α–difluorooctan–1-ol(CAS No.2228184–94–7)is a structurally interesting compound with potential applications in drug discovery.The presenceofmultiplefunctionalgroupsincludingchloro,sulfanyl,anddifluoroethylmoietiesmakesitatpromisingcandidateforfurtherinvestigationinmedicinalchemistry.Routinestudiesareneededtoelucidateitsbiologicalactivitiesandtooptimizeitspharmacokineticpropertiesfortherapeuticuse.
2228184-94-7 (1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)